Cas no 56585-20-7 (Benzene, [4-(diethoxymethyl)-3-(1-methylethoxy)hexyl]-)

• Product Name: Benzene, [4-(diethoxymethyl)-3-(1-methylethoxy)hexyl]-
• CAS No: 56585-20-7
• MF: C₂₀H₃₄O₃
• MW: 322.48216676712
• CID: 348458
• PubChem ID: 12220164
• Update Time: 2025-04-19

Benzene, [4-(diethoxymethyl)-3-(1-methylethoxy)hexyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [4-(diethoxymethyl)-3-(1-methylethoxy)hexyl]-
• [4-(diethoxymethyl)-3-propan-2-yloxyhexyl]benzene
• DTXSID20481054
• 56585-20-7

• Inchi： 1S/C20H34O3/c1-6-18(20(21-7-2)22-8-3)19(23-16(4)5)15-14-17-12-10-9-11-13-17/h9-13,16,18-20H,6-8,14-15H2,1-5H3
• InChI Key： VFDBAWVALXNNEW-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(CCC1C=CC=CC=1)C(CC)C(OCC)OCC

Computed Properties

• Exact Mass: 322.25092
• Monoisotopic Mass: 322.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69